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Compound of Interest

Compound Name: BnO-PEG4-OH

Cat. No.: B1666790

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of BnO-
PEG4-0OH (Tetraethylene glycol monobenzyl ether). It is intended to be a comprehensive
resource for laboratory professionals, offering available data, standardized experimental
protocols for property determination, and a visualization of its application in PROTAC synthesis.

Core Physical and Chemical Properties

BnO-PEG4-OH is a monodispersed polyethylene glycol (PEG) derivative containing a benzyl
ether protecting group and a terminal hydroxyl group. These features make it a valuable
bifunctional linker in bioconjugation and drug development, particularly in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[1][2]

Data Presentation: Physical Properties of BhO-PEG4-OH

The following table summarizes the available quantitative data for BnO-PEG4-OH. It is
important to note that some physical properties are not widely reported in commercial or
academic literature. In such cases, standardized experimental protocols are provided in the
subsequent section.
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Property Value Source(s)
CAS Number 86259-87-2 [11[2][3][41[5]16]
Molecular Formula C15H2405 [11[2][4]1[5]16]
Molecular Weight 284.35 g/mol [11[2][4]1[5][6]
Appearance Colorless to light yellow liquid [2]

Density 1.090 g/cm3 [2]

1.1+0.1 g/cm3 [5]

Boiling Point

170-174 °C (at 25 Torr)

[5]

398.714 °C (at 760 mmHgQ)

[5]

Melting Point

Not available (liquid at room

temp.)

Refractive Index

1.500

[5]

Solubility

DMSO: 100 mg/mL (351.68
mM)

[2]

Purity

=295%

[4]

Experimental Protocols

Detailed methodologies for determining key physical properties of liquid compounds like BnO-

PEG4-OH are provided below. These are generalized standard procedures that can be

adapted for this specific substance.

Determination of Density

The density of a liquid is its mass per unit volume. For a viscous liquid like a PEG derivative, a

positive displacement method or a standard mass-per-volume measurement can be employed.

Methodology:
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o Apparatus: An analytical balance, a volumetric flask or pycnometer (e.g., 5 mL or 10 mL),
and a thermometer.

e Procedure: a. Ensure the volumetric flask/pycnometer is clean and completely dry. Measure
and record its empty mass (m1) on the analytical balance.[7][8] b. Carefully fill the flask with
BnO-PEG4-OH up to the calibration mark. Use a pipette to add the final amount to avoid
overfilling. Ensure there are no air bubbles. c. Measure and record the mass of the filled
flask (m2).[9] d. Record the temperature of the liquid, as density is temperature-dependent.

» Calculation:
o Mass of the liquid (m) = m2 - m1
o Volume of the liquid (V) = Volume of the flask (e.g., 5.00 mL)

o Density (p)=m/V

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. The Thiele tube method is a common and effective technique for
determining the boiling point of small quantities of a liquid.[10]

Methodology:

e Apparatus: A Thiele tube, mineral oil, a thermometer, a small test tube (Durham tube), a
capillary tube (sealed at one end), and a heat source (Bunsen burner or hot plate).

e Procedure: a. Add a small amount (0.5-1 mL) of BnO-PEG4-OH to the small test tube. b.
Place the capillary tube into the test tube with the open end down.[10] c. Attach the test tube
to the thermometer using a rubber band, ensuring the sample is level with the thermometer
bulb. d. Place the assembly into the Thiele tube filled with mineral oil, ensuring the oil level is
above the sample but below the opening of the test tube. e. Heat the side arm of the Thiele
tube gently.[10] As the temperature rises, a stream of bubbles will emerge from the capillary
tube. f. When a steady stream of bubbles is observed, remove the heat. g. The liquid will
begin to cool. The boiling point is the temperature at which the bubbling stops and the liquid
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just begins to enter the capillary tube.[11] Record this temperature. h. Record the
atmospheric pressure, as boiling point is pressure-dependent.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a substance and is often used to assess purity.

Methodology:
e Apparatus: An Abbe refractometer and a constant temperature water bath.

e Procedure: a. Calibrate the refractometer using a standard liquid with a known refractive
index (e.g., distilled water). b. Ensure the prism of the refractometer is clean and dry. c. Apply
a few drops of BnO-PEG4-OH to the surface of the prism. d. Close the prisms and allow the
sample to equilibrate to the desired temperature (typically 20°C or 25°C), which can be
maintained by the circulating water bath. e. Look through the eyepiece and adjust the knob
until the light and dark fields converge into a sharp, single line. f. Adjust the compensator to
remove any color fringes. g. Read the refractive index value from the scale.[12]

Determination of Solubility Profile

A qualitative solubility test provides valuable information about the polarity and potential solvent
systems for a compound.

Methodology:

o Apparatus: Small test tubes, a vortex mixer (optional), and a selection of common laboratory
solvents.

e Procedure: a. Place a small, measured amount of BhO-PEG4-OH (e.g., 10 mg) into a series
of clean, dry test tubes.[13] b. To each tube, add a small volume (e.g., 0.5 mL) of a different
solvent.[13] Solvents to test should include:

Water

Ethanol

Methanol
Dichloromethane (DCM)

[e]

[e]

[e]

[e]
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o Ethyl Acetate

o Hexanes

o Acetonitrile

o Dimethylformamide (DMF) c. Vigorously shake or vortex each tube for approximately 30
seconds.[14] d. Observe each tube for dissolution. Classify the solubility as:

o Soluble: Forms a clear, homogeneous solution.

o Partially Soluble: Some of the compound dissolves, but some remains undissolved.

o Insoluble: The compound does not appear to dissolve.[15]

Mandatory Visualization
PROTAC Synthesis Workflow

The following diagram illustrates the role of BhO-PEG4-OH as a linker in a typical PROTAC
synthesis workflow. The hydroxyl group of BhO-PEG4-OH can be activated or modified (e.g.,
tosylated or mesylated) to react with a nucleophilic group on one of the ligands. Subsequently,
the benzyl protecting group can be removed (e.g., via hydrogenolysis) to reveal a primary
alcohol, which can then be coupled to the second ligand, thus forming the complete PROTAC

molecule.

PROTAC Synthesis Using BnO-PEG4-OH Linker
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Caption: Workflow for PROTAC synthesis using BnO-PEG4-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. BnO-PEG4-OH-F & FF &4 [0qy.com]
. medchemexpress.com [medchemexpress.com]
. chempep.com [chempep.com]

. Benzyl-PEG4-OH | CAS:86259-87-2 | Biopharma PEG [biochempeg.com]

°
a1 iy w N =

. echemi.com [echemi.com]

e 6. BnO-PEG4-OH - CAS:86259-87-2 - CASE& M AMIRT_ 335K AR S 5i-
L7 B [jm-bio.com)]

e 7. homesciencetools.com [homesciencetools.com]

o 8. chem.libretexts.org [chem.libretexts.org]

e 9. wjec.co.uk [wjec.co.uk]

e 10. chem.libretexts.org [chem.libretexts.org]

e 11. m.youtube.com [m.youtube.com]

e 12. athabascau.ca [athabascau.ca]

e 13. wwwl.udel.edu [wwwl.udel.edu]

e 14. scribd.com [scribd.com]

e 15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

 To cite this document: BenchChem. [Technical Guide: Physical Properties of BnO-PEG4-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666790#what-are-the-physical-properties-of-bno-
peg4-oh]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1666790?utm_src=pdf-body
https://www.benchchem.com/product/b1666790?utm_src=pdf-custom-synthesis
http://www.0qy.com/chanpinfenlei/90210.html
https://www.medchemexpress.com/bno-peg4-oh.html
https://chempep.com/product/bno-peg4-oh/
https://www.biochempeg.com/product/Benzyl-PEG4-OH.html
https://www.echemi.com/produce/pr2509241571-bno-peg4-oh.html
https://www.jm-bio.com/product/PNOB10993.html
https://www.jm-bio.com/product/PNOB10993.html
https://www.homesciencetools.com/article/liquid-density-project/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://m.youtube.com/watch?v=5ACcdRuIySw
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b1666790#what-are-the-physical-properties-of-bno-peg4-oh
https://www.benchchem.com/product/b1666790#what-are-the-physical-properties-of-bno-peg4-oh
https://www.benchchem.com/product/b1666790#what-are-the-physical-properties-of-bno-peg4-oh
https://www.benchchem.com/product/b1666790#what-are-the-physical-properties-of-bno-peg4-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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